[8-(3-Methylphenyl)-1,4-dioxaspiro[4.5]dec-8-yl]methylamine

• IUPAC Name: [8-(3-methylphenyl)-1,4-dioxaspiro[4.5]decan-8-yl]methanamine
• InChI: InChI=1S/C16H23NO2/c1-13-3-2-4-14(11-13)15(12-17)5-7-16(8-6-15)18-9-10-19-16/h2-4,11H,5-10,12,17H2,1H3
• InChI Key: BKEURERNTRHFIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CCC3(CC2)OCCO3)CN
• Molecular Formula: C16H23NO2
• DSSTOX Substance ID: DTXSID30647048
• Molecular Weight: 261.36 g/mol
• CAS RN: 1261269-02-6

Description

“[8-(3-Methylphenyl)-1,4-dioxaspiro[4.5]dec-8-yl]methylamine” is a chemical compound with the CAS Number: 887978-87-2. It has a molecular weight of 261.36. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is [8-(3-methylphenyl)-1,4-dioxaspiro[4.5]dec-8-yl]methanamine. The InChI code for this compound is 1S/C16H23NO2/c1-13-3-2-4-14 (11-13)15 (12-17)5-7-16 (8-6-15)18-9-10-19-16/h2-4,11H,5-10,12,17H2,1H3.

Physical And Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3. Its boiling point is 392.2±42.0 °C at 760 mmHg. The compound has a vapour pressure of 0.0±0.9 mmHg at 25°C. The enthalpy of vaporization is 64.2±3.0 kJ/mol. The flash point is 210.5±35.2 °C. The index of refraction is 1.567.

Scientific Research Applications

Neurochemical Effects and Therapeutic Applications

MDMA, a compound related to amphetamines and hallucinogens, has been explored for its unique neurochemical effects and potential therapeutic applications. It has been shown to enhance sociability and feelings of closeness, which has motivated its study as an adjunct to psychotherapy, particularly for treating post-traumatic stress disorder (PTSD) and social anxiety. The neurochemical basis for these effects involves the acute release of neurotransmitters like serotonin and dopamine, which play significant roles in mood regulation and social behavior (Bershad et al., 2016).

Neurotoxicity and Safety Concerns

Despite the therapeutic potential, there are significant safety concerns associated with the neurotoxic effects of MDMA and related compounds. Research indicates that MDMA can cause selective degeneration of serotonin neurons in the brain, leading to long-term deficits in serotonin function. This neurotoxicity is particularly concerning given the critical role of serotonin in mood regulation and cognitive function. Studies highlight the importance of understanding the neurotoxic potential of such compounds to inform their safe use in clinical settings (Ricaurte et al., 2000).

Clinical Pharmacology and Drug Development

The clinical pharmacology of psychoactive substances similar to the compound has been a focus of research, aiming to elucidate their therapeutic efficacy, abuse potential, and pharmacokinetic properties. This research is essential for developing these compounds into safe and effective treatments for neurological disorders and other conditions. For instance, studies on the pharmacology of synthetic cathinones and other psychoactive substances provide insights into their effects on the central nervous system, paving the way for pharmaceutical development (Papaseit et al., 2017).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H302, H315, H319, H335. The precautionary statements are P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.